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Compound of Interest

Compound Name: 1,1'-Diacetylferrocene

Cat. No.: B072986 Get Quote

A Technical Guide to 1,1'-Diacetylferrocene
For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive technical information on 1,1'-diacetylferrocene, a

versatile organometallic compound with significant potential in various scientific and research

applications.

Core Identification
Identifier Value

Chemical Name 1,1'-Diacetylferrocene

CAS Number 1273-94-5[1][2][3][4]

Molecular Formula C₁₄H₁₄FeO₂[1][2][3][4]

Molecular Weight 270.10 g/mol [1][4][5]

Alternate Names Bis(acetylcyclopentadienyl)iron[1]

Physicochemical Properties
A summary of the key physical and chemical properties of 1,1'-diacetylferrocene is presented

below.
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Property Value Source

Appearance Red to brown crystals [3][6]

Melting Point 122-128 °C [4]

Boiling Point 166.6 °C at 760 mmHg [3][7]

Flash Point 53.1 °C [3]

Synthesis of 1,1'-Diacetylferrocene
The primary method for synthesizing 1,1'-diacetylferrocene is the Friedel-Crafts acylation of

ferrocene.[8] This electrophilic aromatic substitution reaction can be controlled to favor the di-

substituted product over the mono-substituted acetylferrocene.

Experimental Protocol: Friedel-Crafts Acylation
This protocol outlines a common laboratory procedure for the synthesis of 1,1'-
diacetylferrocene.

Materials:

Ferrocene

Acetic anhydride or Acetyl chloride

Phosphoric acid (85%) or Aluminum chloride

Dichloromethane (solvent)

Anhydrous magnesium sulfate

Ice

Sodium bicarbonate

Procedure:

In a round-bottom flask, dissolve ferrocene in dichloromethane.
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Cool the solution in an ice bath.

Slowly add the acylating agent (acetic anhydride or acetyl chloride) and the catalyst

(phosphoric acid or aluminum chloride) to the stirred solution.

The reaction mixture is typically stirred at room temperature for several hours and then

refluxed for 3-4 hours.[5]

After the reaction is complete, the mixture is cooled, and distilled water is slowly added to

hydrolyze any remaining catalyst.[5]

The organic layer is separated, and the aqueous layer is extracted multiple times with

dichloromethane.[5]

The combined organic phases are dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure.[5]

The crude product can be purified by recrystallization from an appropriate solvent to yield

red, needle-like crystals of 1,1'-diacetylferrocene.[5]

Synthesis Workflow
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Workflow for the Synthesis of 1,1'-Diacetylferrocene
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Caption: A flowchart illustrating the key steps in the synthesis of 1,1'-diacetylferrocene via

Friedel-Crafts acylation.

Applications in Research and Development
1,1'-Diacetylferrocene is a valuable precursor and building block in several areas of research.

Logical Relationship of Applications

Applications of 1,1'-Diacetylferrocene
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Caption: A diagram showing the relationship between 1,1'-diacetylferrocene and its primary

areas of application.

Organic Synthesis: It serves as a versatile starting material for the synthesis of more

complex ferrocene derivatives.[9]

Materials Science: The compound is utilized in the creation of novel materials, including

conductive polymers for electronic applications.[9]

Catalysis: 1,1'-Diacetylferrocene can act as a catalyst in various chemical reactions,

potentially increasing reaction rates and yields.[9]

Pharmaceutical Development: There is research interest in its potential use in drug

formulation and in the synthesis of ferrocene-based nanoparticles for applications like drug
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delivery.[9] Ferrocene derivatives have shown biological activity and are being investigated

as potential antitumor agents.[10]

Spectroscopic Data
The structural characterization of 1,1'-diacetylferrocene is typically performed using various

spectroscopic techniques.

Spectroscopic Data Source

Mass Spectrum (Electron Ionization) NIST Chemistry WebBook[11]

¹³C Nuclear Magnetic Resonance (NMR) SpectraBase[12]

Infrared (IR) Spectrum ChemicalBook[13]

Detailed spectra can be accessed through the referenced databases.

This technical guide provides a foundational understanding of 1,1'-diacetylferrocene for

professionals in research and development. Further in-depth investigation into specific

applications is recommended for specialized interests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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